Cas no 1794798-50-7 ({[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate)

• Product Name: {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate
• CAS No: 1794798-50-7
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5323757
• Update Time: 2025-06-27

{[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-((1-(p-tolyl)ethyl)amino)ethyl thiophene-2-carboxylate
• STL194795
• [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] thiophene-2-carboxylate
• 2-{[1-(4-methylphenyl)ethyl]amino}-2-oxoethyl thiophene-2-carboxylate
• {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-11-5-7-13(8-6-11)12(2)17-15(18)10-20-16(19)14-4-3-9-21-14/h3-9,12H,10H2,1-2H3,(H,17,18)
• InChI Key： AFBIPIOFYMDNFD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OCC(NC(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate

{[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate (CAS No. 1794798-50-7)

{[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate (CAS No. 1794798-50-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate is characterized by a thiophene ring linked to a carbamate moiety, which is further substituted with a 4-methylphenyl group. This specific arrangement of functional groups imparts the compound with enhanced solubility and stability, making it an attractive candidate for various pharmaceutical applications.

Recent research has focused on the biological activities of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. These findings suggest that {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory and antimicrobial drugs.

In the context of cancer research, {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate has shown promising results in preclinical studies. It has been reported to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate as an anticancer agent.

The synthesis of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the coupling of a thiophene carboxylic acid derivative with a carbamate precursor in the presence of a coupling reagent such as EDC or HATU. This efficient synthesis process makes it feasible to produce large quantities of the compound for further research and development.

In terms of pharmacokinetics, preliminary studies have indicated that {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its potential use as an oral therapeutic agent. However, further studies are needed to fully understand its metabolism and distribution in vivo.

The toxicity profile of {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate has also been evaluated in several preclinical models. Results from these studies suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its continued development as a potential drug candidate.

In conclusion, {[1-(4-methylphenyl)ethyl]carbamoyl}methyl thiophene-2-carboxylate (CAS No. 1794798-50-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.